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An In-depth Technical Guide to 3',4'-Dichloro-4'-
fluorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3',4'-Dichloro-4'-
fluorobenzophenone, a halogenated aromatic ketone with potential applications in
pharmaceutical and materials science research. This document details its commercial
availability, provides a plausible synthetic route via Friedel-Crafts acylation, and explores its
physicochemical properties. While specific biological data for this compound is limited, this
guide discusses potential applications based on the known activities of related benzophenone
derivatives, particularly as a scaffold for kinase inhibitors. All quantitative data is summarized
for clarity, and a detailed, albeit theoretical, experimental protocol for its synthesis is provided.

Introduction

Benzophenones and their halogenated derivatives are a class of compounds with significant
interest in organic synthesis, medicinal chemistry, and materials science. The introduction of
halogen atoms can significantly alter the electronic, steric, and pharmacokinetic properties of
the parent molecule, leading to a wide range of biological activities and material characteristics.
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3',4'-Dichloro-4'-fluorobenzophenone (CAS No. 157428-51-8) is a polysubstituted
benzophenone whose specific applications are still under exploration. Its structural features
suggest potential as an intermediate in the synthesis of bioactive molecules and advanced
polymers.

Commercial Availability and Suppliers

3',4'-Dichloro-4'-fluorobenzophenone is available for purchase from several chemical suppliers,
catering to research and development needs. The availability and pricing can vary, and
researchers are encouraged to contact the suppliers directly for current information.

. Catalog . . .
Supplier Purity Quantity Price (USD)
Number
Crysdot CD12137549 N/A 5g $922
Matrix Scientific 106915 N/A 1g/5g $319/ $930

Note: Pricing and availability are subject to change. N/A indicates that the purity was not
specified by the supplier at the time of this guide's compilation.

Physicochemical Properties

A summary of the key physicochemical properties of 3',4'-Dichloro-4'-fluorobenzophenone is
presented below. This data is primarily sourced from publicly available chemical databases.
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Property Value

CAS Number 157428-51-8

Molecular Formula Ci3H7Cl2FO

Molecular Weight 269.1 g/mol

Appearance White to off-white solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Insoluble in water (predicted)
Synthesis

The most probable synthetic route for 3',4'-Dichloro-4'-fluorobenzophenone is through a
Friedel-Crafts acylation reaction. This involves the reaction of 1,2-dichlorobenzene with 4-
fluorobenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride
(AICI3).

Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis of 3',4'-Dichloro-4'-fluorobenzophenone.
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Detailed Experimental Protocol (Proposed)

Materials:

1,2-Dichlorobenzene (1.0 eq)

¢ 4-Fluorobenzoyl chloride (1.1 eq)

e Anhydrous aluminum chloride (1.2 eq)

e Dichloromethane (anhydrous)

 Hydrochloric acid (1 M)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

 Silica gel for column chromatography

e Hexane and Ethyl Acetate (for chromatography)

Procedure:

o To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous
aluminum chloride and anhydrous dichloromethane.

e Cool the suspension to 0 °C in an ice bath.

o Add 4-fluorobenzoyl chloride dropwise to the stirred suspension.

 After the addition is complete, add 1,2-dichlorobenzene dropwise, maintaining the
temperature at O °C.

e Once the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-16 hours.
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e Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and
concentrated hydrochloric acid to quench the reaction.

o Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers and wash successively with 1 M HCI, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to afford the pure 3',4'-Dichloro-4'-fluorobenzophenone.

Potential Applications in Drug Development

While no specific biological activity has been reported for 3',4'-Dichloro-4'-fluorobenzophenone,
the benzophenone scaffold is a common feature in many biologically active compounds.
Halogenated benzophenones, in particular, have been investigated for a variety of therapeutic
applications.

Hypothetical Role as a Kinase Inhibitor Intermediate

Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation
Is often implicated in diseases such as cancer. The benzophenone core can serve as a scaffold
for the design of kinase inhibitors. The dichloro and fluoro substituents on 3',4'-Dichloro-4'-
fluorobenzophenone can be strategically utilized to interact with specific residues in the kinase
active site, potentially leading to potent and selective inhibition. This compound could serve as
a starting material for the synthesis of more complex molecules targeting various kinases.
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Caption: Hypothetical pathway from 3',4'-Dichloro-4'-fluorobenzophenone to a therapeutic
effect.

Conclusion

3',4'-Dichloro-4'-fluorobenzophenone is a commercially available, halogenated aromatic ketone
with significant potential as a building block in synthetic and medicinal chemistry. While detailed
experimental data on its synthesis and biological activity are currently lacking in the public
domain, this guide provides a solid foundation for researchers interested in exploring its
properties and applications. The proposed synthetic protocol offers a practical starting point for
its preparation, and the discussion on its potential role as a kinase inhibitor intermediate
highlights a promising avenue for future research and drug development. Further investigation
into this compound is warranted to fully elucidate its chemical and biological characteristics.

 To cite this document: BenchChem. [Commercial availability and suppliers of 3',4'-Dichloro-
4'-fluorobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1358996#commercial-availability-and-suppliers-of-3-
4-dichloro-4-fluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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